Cas no 2363787-11-3 (4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine)

• Product Name: 4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine
• CAS No: 2363787-11-3
• MF: C₈H₁₀BrN₃
• MW: 236.138393878937
• CID: 6824267
• PubChem ID: 172402600
• Update Time: 2025-03-01

4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(pyrrolidin-1-yl-d8)pyrimidine
• 2363787-11-3
• CS-22340

• Inchi： 1S/C8H10BrN3/c9-7-3-4-10-8(11-7)12-5-1-2-6-12/h3-4H,1-2,5-6H2/i1D2,2D2,5D2,6D2
• InChI Key： XINLHXGETKGJNE-WYNDGVHTSA-N
• SMILES： BrC1=CC=NC(=N1)N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 235.05602Da
• Monoisotopic Mass: 235.05602Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29Ų